7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-fluoro-3-[[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H20FN5O2/c1-27-18-17(21-6-7-22-18)24-8-4-13(5-9-24)11-25-12-23-16-10-14(20)2-3-15(16)19(25)26/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3
• InChI Key: ASEBRBOPDTVPEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 2549063-76-3

Description

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core substituted at position 7 with a fluorine atom and at position 3 with a piperidin-4-ylmethyl group. The piperidine nitrogen is further functionalized with a 3-methoxypyrazin-2-yl moiety. The compound’s molecular formula is C19H20FN4O2, with a molecular weight of 374.39 g/mol. Its synthesis and structural characterization likely employ crystallographic methods, as inferred from tools like SHELX .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences

The compound is compared to analogs with modifications in the heterocyclic substituents attached to the piperidine ring. Below is a detailed analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	3-methoxypyrazin-2-yl	C19H20FN4O2	374.39	Methoxy group enhances solubility; pyrazine enables H-bonding .
7-fluoro-3-{[1-(1,3-thiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (BB75665)	1,3-thiazol-2-yl	C17H17FN4OS	344.41	Thiazole’s sulfur atom increases lipophilicity; potential π-π interactions .

Impact of Heterocyclic Substituents

• Pyrazine vs. Thiazole :

  • The target compound’s 3-methoxypyrazine substituent introduces a polar methoxy group, improving aqueous solubility compared to the thiazole analog (BB75665). Pyrazine’s nitrogen atoms may engage in hydrogen bonding with biological targets, enhancing binding affinity.
  • In contrast, BB75665’s thiazole ring contains a sulfur atom, which increases lipophilicity and may favor membrane permeability or interactions with hydrophobic binding pockets .

Pharmacological Considerations

For example:

• Triazole-containing compounds () often exhibit antifungal activity due to cytochrome P450 inhibition, but the quinazolinone scaffold in the target compound may redirect activity toward kinase or protease targets .
• The methoxy group in the target compound could reduce metabolic degradation compared to non-polar substituents, extending half-life .